Cas no 5116-02-9 (3-Piperidinecarboxamide,1-ethyl-)

• Product name: 3-Piperidinecarboxamide,1-ethyl-
• CAS No: 5116-02-9
• MF: C₁₆H₂₆N₄OS₂
• MW: 354.53384
• CID: 379084
• PubChem ID: 796914

3-Piperidinecarboxamide,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide,1-ethyl-
• ethanamine, 2-(diphenylphosphinyl)-N,N-dimethyl-
• CHEMBL1503898
• DTXSID30355338
• SR-01000196011-1
• MLS001018554
• 2-(diphenylphosphoryl)-N,N-dimethylethanamine
• 5116-02-9
• AKOS001035659
• 24422-55-7
• SR-01000196011
• (2-(Dimethylamino)ethyl)diphenylphosphine oxide
• HMS2625L08
• SMR000354847
• HMS1578O09

• Inchi： InChI=1S/C16H20NOP/c1-17(2)13-14-19(18,15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： WTFJMSFVGMRGBQ-UHFFFAOYSA-N
• SMILES： CN(C)CCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 273.1284
• Monoisotopic Mass: 273.128251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.1
• Boiling Point: 367.3°C at 760 mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.562
• PSA: 20.31